N-ethyl-2-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-methyl-4-pyrimidinamine

• IUPAC Name: [4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]-(4-ethylphenyl)methanone
• InChI: InChI=1S/C20H27N5O/c1-4-16-6-8-17(9-7-16)19(26)24-10-12-25(13-11-24)20-22-15(3)14-18(23-20)21-5-2/h6-9,14H,4-5,10-13H2,1-3H3,(H,21,22,23)
• InChI Key: KVNRLHCLWAPUNR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC(=CC(=N3)NCC)C
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

Synthesis Analysis

N-ethyl-2-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-methyl-4-pyrimidinamine is a compound that can be synthesized through a nucleophilic substitution reaction. This process involves reacting 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one with various sulfonyl chlorides, leading to a series of derivatives. These compounds are then characterized by different spectral studies to confirm their structure and purity (Mallesha et al., 2012).

Molecular Structure Analysis

The molecular structure of compounds related to N-ethyl-2-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-methyl-4-pyrimidinamine has been extensively studied. For example, the crystal and molecular structures of certain N-substituted 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamines reveal insights into their stoichiometry, hydration, and hydrogen bonding patterns, highlighting the significance of molecular conformation in the biological activity of these compounds (Trilleras et al., 2008).

Chemical Reactions and Properties

The chemical reactivity of N-ethyl-2-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-methyl-4-pyrimidinamine derivatives can be influenced by the presence of substituents on the piperazine ring, as demonstrated by a study on the carbonylation reaction at a C−H bond in the piperazine ring catalyzed by rhodium. This novel carbonylation involves dehydrogenation and carbonylation at a specific C−H bond, indicating that substituents can significantly affect the reactivity and selectivity of such transformations (Ishii et al., 1997).

Mechanism of Action

Without specific context (such as whether this compound is being used as a drug, a catalyst, etc.), it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a novel compound, initial studies might focus on its synthesis and characterization. If it’s being studied for use as a drug, future research could involve in vitro and in vivo testing.